Cas no 121064-15-1 (Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1,3,3-trimethyl-)

Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1,3,3-trimethyl- structure
121064-15-1 structure
Product Name:Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1,3,3-trimethyl-
CAS No:121064-15-1
MF:C14H19NO2
MW:233.30616402626
CID:1214145
PubChem ID:2850061
Update Time:2025-04-20

Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1,3,3-trimethyl-
    • 6,7-dimethoxy-1,3,3-trimethyl-4H-isoquinoline
    • HMS643K15
    • CCG-9411
    • ChemDiv1_019947
    • CBMicro_022391
    • Oprea1_169307
    • Oprea1_748829
    • BIM-0022286.P001
    • AG-690/10255002
    • DTXSID00385985
    • AKOS000671687
    • SR-01000402265
    • SR-01000402265-1
    • EU-0035082
    • 6,7-dimethoxy-1,3,3-trimethyl-3,4-dihydroisoquinoline
    • 121064-15-1
    • Inchi: 1S/C14H19NO2/c1-9-11-7-13(17-5)12(16-4)6-10(11)8-14(2,3)15-9/h6-7H,8H2,1-5H3
    • InChI Key: GHDJZAVHDPGMGK-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2C(C)=NC(C)(C)CC=2C=1)OC

Computed Properties

  • Exact Mass: 233.141578849g/mol
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30.8Ų
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